Introduction to metabolic oligosaccharide engineering (MOE)

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*(5-Acetamido-3,4-diacetyloxy-6-azidooxan-2-yl)methyl acetate*
CAS No.:	*39541-20-3*
Cat. No.:	*B116485*

Get Quote

An In-Depth Technical Guide to Metabolic Oligosaccharide Engineering (MOE)

Introduction: Reprogramming the Cellular Glycocalyx

On the surface of every mammalian cell exists a dense and complex layer of carbohydrates, or glycans, known as the glycocalyx.[1] This "sugar coat" is a critical mediator of cellular communication, orchestrating processes from immune recognition and cell adhesion to pathogen binding and signal transduction.[2][3] Unlike the template-driven synthesis of proteins and nucleic acids, glycosylation is a complex post-translational modification, making it notoriously difficult to study and manipulate using standard genetic tools.[4][5]

Metabolic Oligosaccharide Engineering (MOE) emerges as a powerful chemical biology technique that circumvents this limitation. It provides a molecular toolkit to directly intervene in the biosynthesis of glycans. The core principle of MOE is elegant and potent: by supplying cells with a synthetic, subtly modified monosaccharide analog, we can hijack the cell's own metabolic machinery.[2][4][6] These unnatural sugars are processed by the cell's glycosylation

© 2026 BenchChem. All rights reserved.

enzymes and incorporated into cell surface glycoconjugates.[7] Critically, these analogs carry a "chemical reporter"—a bioorthogonal functional group like an azide or alkyne—that serves as a handle for subsequent chemical reactions, enabling the visualization, tracking, and manipulation of glycans in living systems.[2][3][8]

This guide provides a comprehensive overview of the principles, methodologies, and applications of MOE for researchers, scientists, and professionals in drug development. We will delve into the causality behind experimental choices, present validated protocols, and explore the cutting-edge applications that are transforming our understanding of glycobiology.

Part 1: The Scientific Foundation of MOE

The Permissivity of Glycosylation Pathways

The success of MOE hinges on a fundamental characteristic of the enzymes involved in glycan biosynthesis: their remarkable tolerance for substrates with slightly altered chemical structures.[2][9] While highly specific in recognizing the core monosaccharide, many enzymes in these pathways accommodate modifications at certain positions, particularly on N-acyl side chains. This enzymatic promiscuity is the gateway through which unnatural sugars enter the cell's glycan production lines.

The sialic acid biosynthetic pathway has been the most extensively exploited for MOE due to its high tolerance for modified precursors.[9][10] However, successful MOE strategies have also been developed for other key monosaccharides, including N-acetylgalactosamine (GalNAc), N-acetylglucosamine (GlcNAc), and fucose.[2][6]


The Sialic Acid Pathway: A Paradigm for MOE

Sialic acids are typically found at the outermost ends of glycan chains, making them key players in extracellular recognition events.[3] The natural biosynthesis of the most common sialic acid, N-acetylneuraminic acid (Neu5Ac), begins with UDP-GlcNAc. This is converted in the cytosol to N-acetylmannosamine (ManNAc), which is then phosphorylated, condensed with phosphoenolpyruvate, and ultimately activated to CMP-Neu5Ac in the nucleus. This activated sugar donor is then transported into the Golgi apparatus, where sialyltransferases attach it to nascent glycoproteins and glycolipids.[9][10]

© 2026 BenchChem. All rights reserved.

MOE intercepts this pathway at the ManNAc stage. By introducing an unnatural ManNAc analog, such as N-azidoacetylmannosamine (ManNAz), we provide the pathway with an alternative substrate. The cell's enzymes recognize the mannosamine core and process ManNAz through the downstream steps, ultimately producing CMP-SiaNAz (the azido-sialic acid analog). Sialyltransferases then incorporate this unnatural sugar onto cell surface glycans, effectively decorating the cell surface with azide reporters.[11][12]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: The Sialic Acid Biosynthetic Pathway Hijacked by an Unnatural Analog.

© 2026 BenchChem. All rights reserved.

Part 2: The MOE Toolkit: Unnatural Sugars and Bioorthogonal Chemistry

Metabolic Chemical Reporters: The Unnatural Sugars

The design of an effective unnatural sugar, or metabolic chemical reporter, is a balancing act. It must be modified enough to introduce a unique chemical handle but similar enough to the natural substrate to be accepted by the metabolic enzymes.[8]

- Scaffold: The core of the molecule is a monosaccharide (e.g., ManNAc, GalNAc) that directs it to a specific metabolic pathway.
- Chemical Reporter: A small, abiotic functional group is appended. The azide (N_3) is the most widely used reporter due to its small size, stability, and lack of reactivity in biological systems.[1] Alkynes are also common, particularly for use in copper-catalyzed reactions.
- Protecting Groups: To enhance bioavailability, the hydroxyl groups of the sugar are often protected with acetyl groups (peracetylation). These lipophilic groups increase cell membrane permeability. Once inside the cell, cytosolic esterases remove the acetyl groups, trapping the unnatural sugar and making it available for metabolism.[11][13]

Unnatural Sugar Analog	Abbreviation	Chemical Reporter	Primary Target Glycan(s)
Tetraacetylated N-azidoacetylmannosamine	Ac_4ManNAz	Azide (-N_3)	Sialic Acids
Tetraacetylated N-azidoacetylgalactosamine	Ac_4GalNAz	Azide (-N_3)	O-GalNAc (Mucin-type) Glycans
Tetraacetylated N-azidoacetylglucosamine	Ac_4GlcNAz	Azide (-N_3)	O-GlcNAc, N-glycans, O-GalNAc
Tetraacetylated N-alkyneacetylmannosamine	Ac_4ManNAl	Alkyne (-C≡CH)	Sialic Acids

© 2026 BenchChem. All rights reserved.

Bioorthogonal Chemistry: Attaching the Probe


Once the cell surface is decorated with chemical reporters, the second step is to attach a probe molecule (e.g., a fluorophore, biotin, or drug). This is achieved using bioorthogonal chemistry—reactions that occur rapidly and specifically in a biological environment without interfering with native processes.[7][14]

- Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is the workhorse of live-cell MOE. It involves the reaction of an azide-functionalized sugar with a strained cyclooctyne probe, such as dibenzocyclooctyne (DBCO).[14][15] The reaction is highly specific and proceeds without the need for a toxic copper catalyst, making it ideal for labeling living cells and even whole organisms.[1]

- Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The original "click chemistry" reaction is extremely efficient but requires a copper(I) catalyst, which is toxic to cells.[13] Its use is primarily limited to fixed cells or the analysis of cell lysates.

- Staudinger Ligation: An early bioorthogonal reaction, the Staudinger ligation occurs between an azide and a specifically engineered triarylphosphine.[6][12][16] While foundational to the field, it has been largely superseded by the faster kinetics of SPAAC for most applications.[17]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: General Experimental Workflow for Metabolic Oligosaccharide Engineering.

Part 3: Experimental Design & Protocols

Causality and Controls: A Self-Validating System

A robust MOE experiment is built on a foundation of rigorous controls. The goal is to ensure that the observed signal is a direct result of the specific metabolic incorporation of the unnatural sugar and its subsequent bioorthogonal ligation.

© 2026 BenchChem. All rights reserved.

- Why is this necessary? To rule out artifacts. Fluorophores can bind non-specifically to cells, and simply increasing the flux through a glycosylation pathway could have biological effects.
- Essential Controls:
  - Unlabeled Cells + Probe: Cells that have not been treated with any sugar analog but are incubated with the bioorthogonal probe. This control measures the non-specific binding of the probe to the cell surface. A high signal here invalidates the experiment.
  - Natural Sugar + Probe: Cells treated with the corresponding natural sugar (e.g., ManNAc) at the same concentration as the analog, followed by incubation with the probe. This control assesses whether upregulating the glycosylation pathway itself causes changes in cell behavior or probe binding.
  - Analog-Labeled Cells, No Probe: Cells treated with the unnatural sugar but not the probe. This is a baseline for any autofluorescence from the cells or effects of the sugar itself.

Protocol 1: Metabolic Labeling of Cell Surface Sialoglycans

This protocol describes the labeling of a suspension cell line (e.g., Jurkat) with Ac_4ManNAz.

Materials:

- Jurkat cells (or other chosen cell line)
- Complete RPMI-1640 medium
- Fetal Bovine Serum (FBS), Penicillin-Streptomycin
- Ac_4ManNAz (stock solution: 10 mM in DMSO)
- Anhydrous DMSO
- Phosphate-Buffered Saline (PBS)

Methodology:

© 2026 BenchChem. All rights reserved.

- Cell Culture: Culture Jurkat cells in complete RPMI medium to a density of approximately 0.5 x 10^6 cells/mL. Ensure cells are healthy and in the logarithmic growth phase.
- Prepare Sugar Solutions: Thaw the Ac_4ManNAz stock solution. For a final concentration of 25 µM in 10 mL of media, you will add 25 µL of the 10 mM stock. Prepare a vehicle control by adding 25 µL of DMSO to 10 mL of media.
    - Rationale: A concentration range of 10-50 µM is a typical starting point for Ac_4ManNAz. The optimal concentration must be determined empirically to maximize signal while minimizing cytotoxicity.[18][19]
- Incubation: Add the Ac_4ManNAz solution (or DMSO for the control) to the cell culture flasks. Gently swirl to mix.
- Metabolic Incorporation: Incubate the cells for 48-72 hours under standard culture conditions (37°C, 5% CO_2).
    - Rationale: The duration of incubation allows for sufficient cell division and turnover of existing cell surface glycans, replacing them with the newly synthesized azido-glycans.
- Harvesting: Transfer the cell suspension to a conical tube. Centrifuge at 300 x g for 5 minutes.
- Washing: Aspirate the supernatant. Resuspend the cell pellet in 10 mL of cold PBS. Repeat the centrifugation and washing step twice more to remove any unincorporated sugar.
- Cell Counting: Resuspend the final cell pellet in a known volume of PBS and count the cells using a hemocytometer or automated cell counter. The cells are now ready for bioorthogonal ligation.

Protocol 2: Visualization via SPAAC and Flow Cytometry

This protocol describes the labeling of the azide-modified cells from Protocol 1 with a DBCO-fluorophore for analysis.

Materials:

- Azide-labeled Jurkat cells (from Protocol 1)

© 2026 BenchChem. All rights reserved.

- Control Jurkat cells (DMSO treated)
- DBCO-AF488 (or other DBCO-fluorophore; stock solution: 1 mM in DMSO)
- PBS with 1% Bovine Serum Albumin (BSA) (Staining Buffer)

Methodology:

- Cell Preparation: Aliquot 1 x 10^6 azide-labeled cells and 1 x 10^6 control cells into separate microcentrifuge tubes. Centrifuge and resuspend in 100 µL of Staining Buffer.
- Prepare Ligation Reagent: Dilute the DBCO-AF488 stock to a working concentration. A final concentration of 10-25 µM is a good starting point. For a 25 µM final concentration in 100 µL, add 2.5 µL of the 1 mM stock.
- Ligation Reaction: Add the diluted DBCO-AF488 to the cell suspensions. Gently mix.
- Incubation: Incubate the tubes for 30-60 minutes at room temperature, protected from light.
    - Rationale: SPAAC reactions are generally rapid at room temperature. Incubation on ice can also be performed to slow metabolic processes but may reduce reaction kinetics.
- Washing: Add 1 mL of Staining Buffer to each tube. Centrifuge at 300 x g for 5 minutes. Aspirate the supernatant. Repeat the wash two more times to remove unreacted probe.
- Analysis: Resuspend the final cell pellet in 500 µL of Staining Buffer. Analyze the cells on a flow cytometer using the appropriate laser for the chosen fluorophore (e.g., 488 nm laser for AF488).
- Data Interpretation: Compare the fluorescence intensity of the Ac_4ManNAz-treated cells to the DMSO-treated control cells. A significant shift in fluorescence indicates successful metabolic labeling.

© 2026 BenchChem. All rights reserved.

Ac4ManNAz Conc. (μM)	Incubation Time (h)	Mean Fluorescence Intensity (a.u.)	Cell Viability (%)
0 (DMSO Control)	72	150	98
10	72	4,500	97
25	72	12,800	96
50	72	15,100	91
100	72	15,500	78

This table represents example data for optimizing labeling conditions.

Part 4: Applications in Research and Drug Development

The ability to chemically tag cellular glycans has unlocked a vast array of applications, bridging fundamental biology with translational science.

- Glycan Imaging and Tracking: MOE allows for the direct visualization of glycan localization and dynamics on living cells.[1][20] When applied in vivo, it becomes a powerful tool for tracking the migration and fate of transplanted cells, such as stem cells in regenerative medicine or CAR-T cells in immunotherapy.[21][22]

- Glycoproteomics: The chemical handle introduced by MOE can be used to attach an affinity tag like biotin. This enables the selective enrichment of glycoproteins from complex cell lysates, dramatically improving their identification and quantification by mass spectrometry.[8]

- Modulating Cellular Function: The introduction of unnatural sugars is not always a passive event. Analogs with bulkier side chains can directly interfere with glycan-protein interactions.[3] For instance, modifying sialic acids can disrupt selectin-mediated cell adhesion, a key process in inflammation and cancer metastasis.[6]

- Targeted Drug Delivery: Cancer cells often exhibit altered glycosylation, such as an overexpression of sialic acids. MOE can be used to label these cancer cells with

© 2026 BenchChem. All rights reserved.

bioorthogonal handles. Subsequently, a drug conjugated to the complementary reactive partner (e.g., a DBCO-toxin) can be administered, leading to targeted drug delivery specifically at the tumor site and potentially reducing systemic toxicity.[2][6][18]

Part 5: Challenges, Limitations, and Future Directions

Despite its power, MOE is not without its challenges, and understanding these limitations is crucial for proper experimental design and interpretation.

- Metabolic Perturbations: The introduction of an unnatural metabolite is not always biologically silent. High concentrations of sugar analogs can induce cytotoxicity or alter metabolic flux in unexpected ways.[18][19] Some analogs have even been shown to act as signaling molecules, altering gene expression.[6] This underscores the importance of careful dose-response and viability experiments.

- Incorporation Efficiency and Specificity: The efficiency of incorporation can vary significantly between different cell types and metabolic states.[5] Furthermore, some precursor sugars can enter multiple biosynthetic pathways. For example, Ac_4GlcNAz can be incorporated into O-GlcNAc, N-glycans, and, after epimerization, sialic acids, which can complicate the interpretation of results.[11]

- Achieving Cell-Type Selectivity: A major frontier in the field is achieving selective glycan labeling of a specific cell type within a complex tissue or a whole organism.[7] Current research is focused on clever delivery strategies, such as using caged sugar analogs that are only "unlocked" by an enzyme expressed in the target cell type.[8]

The future of MOE is bright, with ongoing efforts to develop new bioorthogonal reactions with faster kinetics, novel chemical reporters with improved specificity, and innovative strategies to achieve tissue- and cell-specific labeling.[7][23][24] By combining MOE with advances in proteomics, imaging, and gene editing, researchers will continue to unravel the complexities of the glycocode and leverage this knowledge for the next generation of diagnostics and therapeutics.

References

© 2026 BenchChem. All rights reserved.

- Yarema, K. J., & Bertozzi, C. R. (2007). Metabolic oligosaccharide engineering: perspectives, applications, and future directions. Molecular BioSystems, 3(3), 187–194. [Link]
- Castilho, A., et al. (2012). Engineering of a sialic acid synthesis pathway in transgenic plants by expression of bacterial Neu5Ac-synthesizing enzymes. Plant Biotechnology Journal, 10(7), 823-833. [Link]
- Li, Y., et al. (2024). Integrating Metabolic Oligosaccharide Engineering and SPAAC Click Chemistry for Constructing Fibrinolytic Cell Surfaces. ACS Applied Materials & Interfaces, 16(28), 35874–35886. [Link]
- Yun, G., et al. (2024). Integrating Metabolic Oligosaccharide Engineering and SPAAC Click Chemistry for Constructing Fibrinolytic Cell Surfaces. ACS Applied Materials & Interfaces. [Link]
- Viswanathan, K., et al. (2015). Engineering Sialic Acid Synthesis Ability in Insect Cells. Methods in Molecular Biology, 1321, 171-8. [Link]
- de Graaf, A. M., et al. (2017). Metabolic Oligosaccharide Engineering with Alkyne Sialic Acids Confers Neuraminidase Resistance and Inhibits Influenza Reproduction. Bioconjugate Chemistry, 28(7), 1863-1871. [Link]
- Yarema, K. J. (2009). Metabolic Oligosaccharide Engineering: Implications for Selectin-Mediated Adhesion and Leukocyte Extravasation. Cellular and Molecular Bioengineering, 2(3), 283–302. [Link]
- Gray, M. A., et al. (2023). Achieving cell-type selectivity in metabolic oligosaccharide engineering. Chemical Society Reviews, 52(15), 5038-5060. [Link]
- Almaraz, R. T., et al. (2012). Metabolic Oligosaccharide Engineering with N-Acyl Functionalized ManNAc Analogues: Cytotoxicity, Metabolic Flux, and Glycan-display Considerations. Biotechnology and Bioengineering, 109(4), 992-1004. [Link]
- Boyce, M., et al. (2011). Chemical reporters to study mammalian O-glycosylation. Glycobiology, 21(6), 728-737. [Link]

© 2026 BenchChem. All rights reserved.

- Wittmann, V. (2022). Metabolic glycoengineering – exploring glycosylation with bioorthogonal chemistry. Chemical Society Reviews, 51(24), 10059-10081. [Link]
- Sletten, E. M., & Bertozzi, C. R. (2018). Asking more from metabolic oligosaccharide engineering. Current Opinion in Chemical Biology, 42, 42-51. [Link]
- Yarema, K. J. (2005). Metabolic glycoengineering: Sialic acid and beyond. Glycobiology, 15(9), 83R-91R. [Link]
- Du, J., et al. (2022). The Applications of Metabolic Glycoengineering. Frontiers in Cell and Developmental Biology, 10, 840831. [Link]
- Chen, R. (2016). Metabolic engineering for oligo- and poly-saccharide synthesis: Challenges and opportunities. Journal of Glycobiology. [Link]
- Almaraz, R. T., et al. (2012). Metabolic oligosaccharide engineering with N-Acyl functionalized ManNAc analogs: Cytotoxicity, metabolic flux, and glycan-display considerations. Johns Hopkins University Research. [Link]
- Keppler, O. T., et al. (2001). Biochemical engineering of the N-acyl side chain of sialic acid: biological implications. Glycobiology, 11(2), 11R-18R. [Link]
- Kang, S. W., et al. (2014). Cell Labeling and Tracking Method without Distorted Signals by Phagocytosis of Macrophages. Theranostics, 4(4), 420–431. [Link]
- Sampathkumar, S. G., et al. (2006). Non-Natural Sugar Analogues: Chemical Probes for Metabolic Oligosaccharide Engineering. Topics in Current Chemistry, 262, 187-217. [Link]
- Castilho, A., et al. (2012). Engineering of a sialic acid synthesis pathway in transgenic plants by expression of bacterial Neu5Ac-synthesizing enzymes. ResearchGate. [Link]
- Schumann, B., et al. (2021). Optimization of Metabolic Oligosaccharide Engineering with Ac4GalNAlk and Ac4GlcNAlk by an Engineered Pyrophosphorylase. ACS Chemical Biology, 16(5), 840–850. [Link]
- Frank, J. A., & Wittmann, V. (2022). Metabolic glycoengineering: exploring glycosylation with bioorthogonal chemistry. KOPS - University of Konstanz. [Link]

© 2026 BenchChem. All rights reserved.

- Du, J., et al. (2022). The Applications of Metabolic Glycoengineering. ResearchGate. [Link]
- Strehlow, B., et al. (2021). Metabolic Glycoengineering of Cell-Derived Matrices and Cell Surfaces: A Combination of Key Principles and Step-by-Step Procedures. ACS Biomaterials Science & Engineering, 7(5), 2058–2071. [Link]
- Schumann, B., et al. (2021). Metabolic Glycoengineering in hMSC-TERT as a Model for Skeletal Precursors by Using Modified Azide/Alkyne Monosaccharides. International Journal of Molecular Sciences, 22(6), 2865. [Link]
- Dube, D. H., & Bertozzi, C. R. (2003). Metabolic oligosaccharide engineering as a tool for glycobiology. Current Opinion in Chemical Biology, 7(5), 616-625. [Link]
- Ghosh, P., & Roy, P. (2020). Metabolic glycan engineering (a) Staudinger ligation between azide and... ResearchGate. [Link]
- Yarema, K. J. (2005). Figure 5 from Metabolic glycoengineering: sialic acid and beyond. Semantic Scholar. [Link]
- Sletten, E. M., & Bertozzi, C. R. (2018). Asking more from metabolic oligosaccharide engineering. Chemical Science, 9(40), 7793–7803. [Link]
- Chen, R. (2017). Metabolic Engineering Strategies For Effective Use Of Glycosyltransferases In Oligosaccharide Synthesis. OMICS International. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Frontiers | The Applications of Metabolic Glycoengineering [frontiersin.org]
- 2. Metabolic oligosaccharide engineering: perspectives, applications, and future directions - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]

- 4. Metabolic glycoengineering – exploring glycosylation with bioorthogonal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
- 5. kops.uni-konstanz.de [kops.uni-konstanz.de]
- 6. Metabolic Oligosaccharide Engineering: Implications for Selectin-Mediated Adhesion and Leukocyte Extravasation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Asking more from metabolic oligosaccharide engineering - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Achieving cell-type selectivity in metabolic oligosaccharide engineering - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D5CB00168D [pubs.rsc.org]
- 9. academic.oup.com [academic.oup.com]
- 10. academic.oup.com [academic.oup.com]
- 11. researchgate.net [researchgate.net]
- 12. researchgate.net [researchgate.net]
- 13. pubs.acs.org [pubs.acs.org]
- 14. pubs.acs.org [pubs.acs.org]
- 15. Integrating Metabolic Oligosaccharide Engineering and SPAAC Click Chemistry for Constructing Fibrinolytic Cell Surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Staudinger Ligation Reaction Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
- 17. bioconjugation.bocsci.com [bioconjugation.bocsci.com]
- 18. Metabolic Oligosaccharide Engineering with N-Acyl Functionalized ManNAc Analogues: Cytotoxicity, Metabolic Flux, and Glycan-display Considerations - PMC [pmc.ncbi.nlm.nih.gov]
- 19. pure.johnshopkins.edu [pure.johnshopkins.edu]
- 20. researchgate.net [researchgate.net]
- 21. Cell Labeling and Tracking Method without Distorted Signals by Phagocytosis of Macrophages [thno.org]
- 22. Metabolic Glycoengineering in hMSC-TERT as a Model for Skeletal Precursors by Using Modified Azide/Alkyne Monosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
- 23. longdom.org [longdom.org]
- 24. Asking more from metabolic oligosaccharide engineering - Chemical Science (RSC Publishing) [pubs.rsc.org]

© 2026 BenchChem. All rights reserved.

- To cite this document: BenchChem. [Introduction to metabolic oligosaccharide engineering (MOE)]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b116485/docs#introduction-to-metabolic-oligosaccharide-engineering-moe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check